Cas no 312693-72-4 (2’-Deoxyguanosine Monohydrate)

• Product Name: 2’-Deoxyguanosine Monohydrate
• CAS No: 312693-72-4
• MF: C₁₀H₁₅N₅O₅
• MW: 285.256601572037
• MDL: MFCD00150760
• CID: 304765
• PubChem ID: 24894083
• Update Time: 2025-10-23

2’-Deoxyguanosine Monohydrate Chemical and Physical Properties

Names and Identifiers

• 2'-Deoxyguanosine monohydrate
• 2’-Deoxyguanosine Monohydrate
• 2’-DEOXYGUANOSINE MONOHYDRATE,WHITE TO OFF-WHITE SOLID
• 2'-Deoxyguanosine
• Guanosine,2'-deoxy-, monohydrate (9CI)
• 9-(2-Deoxy-β-D-ribofuranosyl)guanine
• Guanine-2′-deoxyriboside
• 2-Deoxyguanosine monohydrate
• 2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one;hydrate
• AKOS015896900
• HY-D0185
• 2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one;hydrate
• MLS002207025
• 2'-deoxyguanosine mono-hydrate
• CHEMBL1553489
• 2'-Deoxyguanosine hydrate,99%
• HMS2231O12
• CS-W019719
• SCHEMBL574489
• 2'-DEOXYGUANOSINE HYDRATE, 99%
• 2-amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,9-dihydro-6H-purin-6-one hydrate
• 2'-Deoxyguanosine monohydrate, 99-100%
• EN300-7385648
• MLS001333660
• BP-58851
• C10H15N5O5
• 2'-Deoxyguanosine hydrate
• Z1741982135
• 2'-Deoxyguanosine;2'-Deoxyguanosine monohydrate
• 207121-55-9
• DTXSID601036032
• J-700043
• A855609
• AC-8208
• 2'deoxyguanosine monohydrate
• Guanine-2'-deoxyriboside
• 2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-1H-purin-6-one hydrate
• SMR000875305
• 2-Amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one hydrate
• LZSCQUCOIRGCEJ-FPKZOZHISA-N
• 2-amino-9-[(2R, 4S, 5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one;hydrate
• 2-Amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-onehydrate(1:x)
• 9-(2-Deoxy-beta-D-ribofuranosyl)guanine hydrate
• D72731
• 312693-72-4
• AC-32158
• GS-3742
• A15473
• 2'-Deoxyguanosine monohydrate, powder, BioReagent, suitable for cell culture, 99-100%
• 2'-Deoxyguanosinemonohydrate
• PD125792
• 2`-Deoxyguanosine monohydrate
• Not available;2'-Deoxyguanosine hydrate
• 2'-Deoxyguanosine monohydrate, >=98.0% (HPLC)
• MFCD00150760
• DB-227263
• 2-Deoxyguanosine hydrate
• 2-Amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one hydrate(1:x)
• 2 inverted exclamation marka-Deoxyguanosine hydrate
• 2'-Deoxyguanosine Hydrate (1:1); Guanosine, 2'-deoxy-, monohydrate (9CI); 2'-Deoxyguanosine monohydrate
• 2-Amino-9-(2-deoxy-beta-d-erythro-pentofuranosyl)-9H-purin-6-ol hydrate (1:1)

• MDL： MFCD00150760
• Inchi： 1S/C10H13N5O4.H2O/c11-10-13-8-7(9(18)14-10)12-3-15(8)6-1-4(17)5(2-16)19-6;/h3-6,16-17H,1-2H2,(H3,11,13,14,18);1H2/t4-,5+,6+;/m0./s1
• InChI Key： LZSCQUCOIRGCEJ-FPKZOZHISA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)O.O

Computed Properties

• Exact Mass: 267.09700
• Monoisotopic Mass: 285.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: >300 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: NH4OH 1 M: 50 mg/mL, clear to very faintly turbid, yellow to brown
• PSA: 139.28000
• LogP: -1.07630
• Vapor Pressure: No data available

2’-Deoxyguanosine Monohydrate Security Information

• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 45
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 2’-Deoxyguanosine Monohydrate

2'-Deoxyguanosine Monohydrate: A Comprehensive Overview

2'-Deoxyguanosine monohydrate, with the CAS number 312693-72-4, is a nucleoside that plays a crucial role in the structure and function of DNA. This compound is a monohydrate form of 2'-deoxyguanosine, which is one of the four deoxyribonucleosides that make up DNA. The molecule consists of a guanine base attached to a deoxyribose sugar and a hydroxyl group at the 3' position, along with a water molecule of crystallization. Its chemical formula is C₁₀H₁₄N₅O₃·H₂O, and it has a molecular weight of approximately 255.19 g/mol.

The synthesis of 2'-deoxyguanosine monohydrate involves several steps, including the isolation of guanine from natural sources or its chemical synthesis, followed by glycosylation to form the nucleoside. The monohydrate form is often preferred for its stability and solubility properties, making it suitable for various applications in molecular biology and biotechnology.

In recent years, there has been significant interest in the use of 2'-deoxyguanosine monohydrate in the field of DNA research and therapeutic development. One of the most notable applications is in the study of DNA repair mechanisms and the development of drugs targeting DNA replication errors. For instance, researchers have explored the potential of this compound in treating diseases associated with faulty DNA repair pathways, such as certain types of cancer.

Moreover, advancements in synthetic biology have led to the use of 2'-deoxyguanosine monohydrate as a building block for constructing synthetic DNA strands. These strands are used in various applications, including gene editing, biosensors, and drug delivery systems. The ability to synthesize long and complex DNA sequences with high precision has opened new avenues for personalized medicine and biotechnological innovations.

The structural properties of 2'-deoxyguanosine monohydrate also make it an ideal candidate for studying nucleic acid chemistry and biochemistry. Its interaction with other nucleotides and its role in forming duplex structures provide insights into the fundamental principles governing DNA stability and function. Recent studies have focused on understanding how modifications to the sugar-phosphate backbone or the guanine base affect these interactions, paving the way for novel approaches in nucleic acid therapeutics.

In terms of industrial applications, 2'-deoxyguanosine monohydrate is widely used as a raw material in the production of nucleic acid analogs, such as oligonucleotides and primers used in PCR (polymerase chain reaction). These products are essential tools in molecular diagnostics, genetic testing, and forensic science. The demand for high-quality nucleosides like this compound continues to grow as advancements in genomics and proteomics drive innovation across various sectors.

The latest research on 2'-deoxyguanosine monohydrate has also delved into its potential as an anti-viral agent. By targeting viral replication mechanisms that rely on host DNA polymerases, this compound shows promise in combating viral infections such as HIV and hepatitis C virus (HCV). Clinical trials are currently underway to evaluate its efficacy and safety profile as a therapeutic agent.

In conclusion, 2'-deoxyguanosine monohydrate, with its unique chemical properties and versatile applications, remains a cornerstone in nucleic acid research and biotechnology. As scientific understanding deepens and technological advancements continue to unfold, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.